3-(3-Chlorophenyl)-4-((4-hydroxy-3-methoxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione

Specification

• CAS No.: 478255-03-7
• Molecular Formula: C16H13ClN4O2S
• Molecular Weight: 360.8 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-4-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C16H13ClN4O2S/c1-23-14-7-10(5-6-13(14)22)9-18-21-15(19-20-16(21)24)11-3-2-4-12(17)8-11/h2-9,22H,1H3,(H,20,24)/b18-9+
• Standard InChI Key: HSMDYXUOHMYWBJ-GIJQJNRQSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/N2C(=NNC2=S)C3=CC(=CC=C3)Cl)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=NN2C(=NNC2=S)C3=CC(=CC=C3)Cl)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, 3-(3-chlorophenyl)-4-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione, delineates its core structure:

• Triazole ring: A five-membered ring with three nitrogen atoms at positions 1, 2, and 4.

• 3-Chlorophenyl substituent: Attached to the triazole’s third position, contributing hydrophobic and electron-withdrawing effects.

• Benzylidene moiety: A Schiff base linker formed between the triazole’s fourth position and 4-hydroxy-3-methoxybenzaldehyde, enabling π-conjugation and hydrogen bonding.

The stereochemistry of the benzylidene group (E-configuration) is confirmed by its InChIKey (HSMDYXUOHMYWBJ-GIJQJNRQSA-N), which encodes spatial arrangement.

Physicochemical Properties

Key properties include:

Property	Value
Molecular Weight	360.8 g/mol
Molecular Formula	C₁₆H₁₃ClN₄O₂S
CAS Number	478255-03-7
Hydrogen Bond Donors	2 (NH and OH groups)
Hydrogen Bond Acceptors	6 (N, O, S atoms)

The compound’s solubility is likely limited in polar solvents due to aromatic and hydrophobic groups, though the thione (-C=S) and hydroxyl (-OH) groups may enhance solubility in dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Synthesis and Structural Elucidation

Synthetic Pathways

Two primary methods are inferred from analogous triazole syntheses:

Method A: Condensation Reaction

• Precursor Preparation: 4-Hydroxy-3-methoxybenzaldehyde reacts with 3-(3-chlorophenyl)-1H-1,2,4-triazole-5-thione in acidic conditions (e.g., glacial acetic acid).

• Schiff Base Formation: The aldehyde’s carbonyl group nucleophilically attacks the triazole’s amine, forming an imine linkage (C=N).

Method B: Hydrazine-Mediated Cyclization

• Hydrazide Intermediate: 3-(3-Chlorophenyl)benzohydrazide is treated with carbon disulfide (CS₂) and potassium hydroxide (KOH) to form a dithiocarbazate salt.

• Cyclization: Heating the salt with hydrazine hydrate induces ring closure, yielding the triazole-thione core.

Spectroscopic Characterization

• IR Spectroscopy:

  • N-H stretch: ~3250 cm⁻¹ (triazole NH).

  • C=S stretch: ~1250 cm⁻¹.

  • C=N (imine): ~1600 cm⁻¹.

• ¹H NMR (DMSO-d₆):

  • δ 9.21 ppm: Hydroxyl proton (-OH).

  • δ 8.86 ppm: Imine proton (-CH=N-).

  • δ 7.3–7.8 ppm: Aromatic protons (chlorophenyl and benzylidene).

• ¹³C NMR:

  • δ 166.6 ppm: Thione carbon (C=S).

  • δ 149.5 ppm: Imine carbon (C=N).

Hypothesized Biological Activities

Antioxidant Properties

Analogous compounds with phenolic groups (e.g., 2,6-dimethoxyphenol derivatives) demonstrate radical-scavenging activity via hydrogen atom transfer. The 4-hydroxy-3-methoxybenzylidene group in this compound may similarly quench reactive oxygen species (ROS), as shown in structurally related antioxidants.

Anticancer Mechanisms

Triazoles inhibit histone deacetylases (HDACs) and topoisomerases, promoting apoptosis in cancer cells. The thione group’s sulfur atom may coordinate with zinc in HDAC active sites, while the chlorophenyl moiety intercalates DNA.

Comparative Analysis with Structural Analogs

Compound	Key Structural Difference	Bioactivity Enhancement
4-((3-Bromo-4-hydroxy-5-methoxybenzylidene)amino)-3-(2-chlorophenyl)-1H-...	Bromo substituent at benzylidene	Increased halogen bonding potential
4-((4-hydroxybenzylidene)amino)-3-(4-(((4-hydroxy-3,5-dimethoxybenzyl)oxy)methyl)phenyl)-...	Additional methoxy groups	Improved solubility and antioxidant capacity

The bromo analog shows enhanced electrophilicity, potentially improving DNA cross-linking in anticancer applications. Conversely, methoxy-rich derivatives exhibit higher solubility and ROS scavenging due to increased polarity.

Challenges and Future Directions

Synthetic Optimization

Current yields (~50–70%) for triazole-thiones necessitate improved catalysts (e.g., CeCl₃·7H₂O) or microwave-assisted synthesis to reduce reaction times.

Pharmacological Profiling

In vitro assays are critical to validate hypothesized activities:

• MIC Testing: Against Staphylococcus aureus and Candida albicans.

• DPPH Assay: To quantify radical scavenging.

• MTT Assay: Cytotoxicity screening in HeLa and MCF-7 cells.

Computational Modeling

Molecular docking studies could predict HDAC or CYP51 binding affinities, guiding structural modifications for enhanced potency.